Cas no 2610-69-7 (Carbamic acid,(3-chlorophenyl)-, propyl ester (9CI))

• Product Name: Carbamic acid,(3-chlorophenyl)-, propyl ester (9CI)
• CAS No: 2610-69-7
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 259804
• PubChem ID: 231793
• Update Time: 2025-04-19

Carbamic acid,(3-chlorophenyl)-, propyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3-chlorophenyl)-, propyl ester (9CI)
• (3-chloro-phenyl)-carbamic acid pentyl ester
• (3-Chlor-phenyl)-carbamidsaeure-pentylester
• (3-Chlor-phenyl)-carbamidsaeure-propylester
• 1-Chloro-2-propyl N-(3-chlorophenyl)carbamate
• 2-Propanol, 1-chloro-,m-chlorocarbanilate (8CI)
• AC1L284I
• AG-E-57589
• Carbamic acid,(3-chlorophenyl)-, 2-chloro-1-methylethyl ester (9CI)
• Carbanilicacid, m-chloro-, 2-chloro-1-methylethyl ester (6CI,7CI,8CI)
• CPPC
• SureCN1412398
• Carbamic acid, 3-chlorophenyl-, propyl ester
• Propyl (3-chlorophenyl)carbamate
• AKOS024334275
• NSC-28519
• KATIPCFVEKPTIW-UHFFFAOYSA-N
• Propyl hydrogen (3-chlorophenyl)carbonimidate
• NSC28519
• DTXSID60948979
• 2610-69-7
• propyl 3-chlorophenylcarbamate

• Inchi： 1S/C10H12ClNO2/c1-2-6-14-10(13)12-9-5-3-4-8(11)7-9/h3-5,7H,2,6H2,1H3,(H,12,13)
• InChI Key： KATIPCFVEKPTIW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(=O)OCCC

Computed Properties

• Exact Mass: 213.05576
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33